Cas no 1203220-43-2 (6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride)

• Product Name: 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride
• CAS No: 1203220-43-2
• MF: C₁₅H₉BrCl₂N₂O
• MW: 384.054760694504
• CID: 5055967
• Update Time: 2025-05-24

6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-pyridin-3-ylquinoline-4-carbonylchloride hydrochloride
• 6-BROMO-2-(PYRIDIN-3-YL)QUINOLINE-4-CARBONYL CHLORIDE
• 6-bromo-2-(pyridin-3-yl)quinoline-4-carbonyl chloride hydrochloride
• 6-bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride;hydrochloride
• 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride (HCl)
• 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride

• Inchi： 1S/C15H8BrClN2O.ClH/c16-10-3-4-13-11(6-10)12(15(17)20)7-14(19-13)9-2-1-5-18-8-9;/h1-8H;1H
• InChI Key： HAYOMHKQYGGCKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=O)Cl)C=C(C1C=NC=CC=1)N=2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride

Introduction to 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride (CAS No. 1203220-43-2)

6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride (CAS No. 1203220-43-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its brominated pyridine and quinoline moieties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride consists of a quinoline core substituted with a bromine atom at the 6-position and a pyridine ring at the 2-position. The presence of these functional groups enhances its reactivity, making it an excellent precursor for further chemical modifications. The carbonyl chloride moiety at the 4-position of the quinoline ring is particularly noteworthy, as it facilitates nucleophilic addition reactions, enabling the construction of complex molecular architectures.

In recent years, 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural framework to develop inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The bromine atom at the 6-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl scaffolds found in many pharmacologically active compounds.

One of the most compelling aspects of 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride is its role in the synthesis of quinoline-based drugs. Quinolines have a long history in medicine, with several well-known antibiotics and antimalarial agents derived from this class of compounds. The introduction of halogenated pyridine rings into the quinoline scaffold has been shown to enhance binding affinity and selectivity, leading to more effective therapeutic outcomes. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with cancer cell proliferation.

Recent advancements in computational chemistry have further highlighted the significance of 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride. Molecular modeling studies have demonstrated that the bromine atom at the 6-position can serve as a recognition element for specific protein targets, improving drug-like properties such as solubility and metabolic stability. Additionally, virtual screening techniques have been employed to identify novel analogs of this compound with enhanced pharmacological activity. These computational approaches have accelerated the discovery process, enabling researchers to design more potent and selective inhibitors.

The synthesis of 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include bromination of the quinoline core, followed by functionalization at the 2-position with a pyridine ring. The introduction of the carbonyl chloride group is typically achieved through reaction with phosphorus oxychloride (POCl₃), a reagent that promotes dehydration and chlorination under appropriate conditions. The final hydrochloride salt form enhances stability and solubility, making it more suitable for further applications in medicinal chemistry.

In clinical research, 6-Bromo-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride has been investigated as a precursor for kinase inhibitors. Kinases are enzymes that regulate numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with diseases such as cancer and inflammation. By designing molecules that selectively inhibit aberrant kinase signaling, researchers aim to develop treatments that modulate these pathways effectively. Preliminary studies suggest that derivatives of this compound exhibit promising antitumor activity by disrupting oncogenic signaling networks.

The versatility of 6-Bromo-2-pyridin-3-yquinolinecarbonyl chloride hydrochloride extends beyond kinase inhibition. Its structural framework has also been explored in the development of antiviral agents. Quinoline derivatives have demonstrated efficacy against various viral infections, including HIV and hepatitis C. The ability to modify key functional groups allows for fine-tuning of drug properties such as receptor binding affinity and resistance profiles. This adaptability makes it an invaluable tool for medicinal chemists seeking to develop next-generation antiviral therapies.

Future directions in the study of 6-Bromo -2-pyridin -3 -ylquinoline -4 -carbonyl chloride hydrochloride may focus on exploring its potential in other therapeutic areas, such as neurodegenerative diseases and infectious disorders. Emerging evidence suggests that quinoline-based compounds can interact with specific neural receptors involved in conditions like Alzheimer's disease and Parkinson's disease. By further optimizing its chemical structure, researchers hope to uncover new therapeutic applications that could address unmet medical needs.

In conclusion,6-Bromo -2 -pyridin -3 - ylquinoline -4 -carbonyl chloride hydrochloride (CAS No. 1203220 -43 -2) is a multifaceted compound with significant potential in pharmaceutical research and drug development。 Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various diseases。 With ongoing advancements in synthetic methodologies and computational techniques， this compound is poised to play a crucial role in future therapeutic innovations。